Cas no 1261976-76-4 (3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261976-76-4
• MF: C₁₅H₁₁F₃O₄S
• MW: 344.305653810501
• MDL: MFCD18322275
• CID: 2767122
• PubChem ID: 53228105
• Update Time: 2025-06-14

3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322275
• 3-(3-METHYLSULFONYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• DTXSID40691638
• 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid, 95%
• 1261976-76-4
• 3'-(Methanesulfonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18322275
• Inchi： 1S/C15H11F3O4S/c1-23(21,22)13-4-2-3-9(8-13)10-5-11(14(19)20)7-12(6-10)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： QUNBIOHSDYPOPW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=C(C(=O)O)C=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 344.03301449Da
• Monoisotopic Mass: 344.03301449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid

Recent Advances in the Study of 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic Acid (CAS: 1261976-76-4)

The compound 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid (CAS: 1261976-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and methylsulfonyl functional groups, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and reduces production costs. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly enhanced the efficiency of the synthesis process. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

In terms of pharmacological activity, recent investigations have highlighted the compound's potential as a potent inhibitor of specific inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid exhibits strong inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammation and autoimmune diseases. The study utilized in vitro and in vivo models to demonstrate the compound's efficacy in reducing inflammatory markers, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the exploration of the compound's anticancer properties. Research published in Cancer Research (2023) revealed that 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid can induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR pathway. The study also identified synergistic effects when the compound was used in combination with conventional chemotherapy agents, opening new avenues for combination therapy strategies.

Despite these promising findings, challenges remain in the development of 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization to enhance its absorption and distribution. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, recent research on 3-(3-Methylsulfonylphenyl)-5-trifluoromethylbenzoic acid (CAS: 1261976-76-4) has unveiled its multifaceted therapeutic potential, particularly in inflammation and oncology. The advancements in synthesis methods and mechanistic understanding provide a solid foundation for future drug development efforts. However, addressing pharmacokinetic and safety concerns will be crucial for translating these findings into clinical applications. Continued interdisciplinary collaboration will be essential to fully realize the promise of this intriguing compound.